molecular formula C17H8F3N3O3 B8466031 6-[2-Nitro-4-(trifluoromethyl)phenoxy]quinoline-2-carbonitrile CAS No. 916660-97-4

6-[2-Nitro-4-(trifluoromethyl)phenoxy]quinoline-2-carbonitrile

Cat. No.: B8466031
CAS No.: 916660-97-4
M. Wt: 359.26 g/mol
InChI Key: SZUUKAHXBRZWDM-UHFFFAOYSA-N
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Description

6-[2-Nitro-4-(trifluoromethyl)phenoxy]quinoline-2-carbonitrile is a useful research compound. Its molecular formula is C17H8F3N3O3 and its molecular weight is 359.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

916660-97-4

Molecular Formula

C17H8F3N3O3

Molecular Weight

359.26 g/mol

IUPAC Name

6-[2-nitro-4-(trifluoromethyl)phenoxy]quinoline-2-carbonitrile

InChI

InChI=1S/C17H8F3N3O3/c18-17(19,20)11-2-6-16(15(8-11)23(24)25)26-13-4-5-14-10(7-13)1-3-12(9-21)22-14/h1-8H

InChI Key

SZUUKAHXBRZWDM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])OC2=CC3=C(C=C2)N=C(C=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of 2-cyano-6-hydroxyquinoline (0.50 g, 2.94 mmol), 2-nitro-4-trifluoromethylbenzene chloride (0.67 g, 2.94 mmol) and potassium carbonate (0.41 g, 2.97 mmol) in 30 ml of DMSO was heated to 100° C. for 30 min. Upon cooling to room temperature, the mixture was poured into 30 ml of cold water and exacted three times with methylene chloride. The combined organic layer was washed with water and dried over magnesium sulfate. The product was purified by flash chromatography using heptane/methylene chloride (1:2) as eluent in a yield of 35%.
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
2-nitro-4-trifluoromethylbenzene chloride
Quantity
0.67 g
Type
reactant
Reaction Step One
Quantity
0.41 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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